Cas no 2229120-25-4 (tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate
• CAS No: 2229120-25-4
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5928518
• PubChem ID: 165679691
• Update Time: 2025-05-19

tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate
• 2229120-25-4
• tert-butyl N-{2-methyl-4-[2-(methylamino)propan-2-yl]phenyl}carbamate
• EN300-1884807

• Inchi： 1S/C16H26N2O2/c1-11-10-12(16(5,6)17-7)8-9-13(11)18-14(19)20-15(2,3)4/h8-10,17H,1-7H3,(H,18,19)
• InChI Key： QQXQLAYLYKAMSA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(C)(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate

Introduction to Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate (CAS No. 2229120-25-4)

Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate, with the CAS number 2229120-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of a phenyl ring substituted with a propyl chain and a methylamino group, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The introduction of the carbamate functional group is typically achieved through the reaction of a carboxylic acid derivative with an amine, often in the presence of a coupling agent. In this case, the reaction likely involves the condensation of an appropriate carboxylic acid ester with an amine derivative that incorporates the 2-methyl-4-2-(methylamino)propan-2-ylphenyl moiety. This stepwise approach ensures the formation of a stable and well-defined product structure.

The structural complexity of Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group not only enhances the stability of the carbamate linkage but also influences the electronic properties of the aromatic ring system. This can be particularly advantageous in designing molecules with specific electronic or steric requirements for applications in drug discovery and material science.

Recent research in the field of carbamate-based compounds has demonstrated their potential as bioactive molecules. Carbamates have been explored for their roles as enzyme inhibitors, receptor modulators, and as intermediates in the synthesis of therapeutic agents. The specific substitution pattern in Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate suggests that it may exhibit unique biological activities. For instance, the combination of a methylamino group and a propyl chain on the phenyl ring could influence its interaction with biological targets, making it a promising candidate for further investigation.

In addition to its potential biological significance, Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate may find applications in material science. The carbamate functional group can be used to modify polymers and surfaces, imparting specific properties such as biodegradability or enhanced adhesion. The structural features of this compound also make it suitable for use as a building block in organic synthesis, allowing chemists to construct more complex molecules with tailored properties.

The synthesis and characterization of Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate have been influenced by advancements in synthetic methodologies and analytical techniques. Modern techniques such as high-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled chemists to determine the structure and purity of this compound with high precision. These tools are essential for understanding its reactivity and potential applications.

The study of Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylphenyl}carbamate also contributes to our understanding of carbamate chemistry as a whole. Carbamates are versatile compounds that can be synthesized through various routes and modified to produce a wide range of derivatives. By investigating the properties and reactivity of this specific compound, researchers can gain insights into broader principles that govern carbamate chemistry.

The future prospects for Tert-butyl N-{2-methyl-4-2-(methylamino)propan-2-ylylphenyl}carbamate are promising, given its unique structural features and potential applications. Further research is needed to fully elucidate its biological activities and explore its use in drug discovery, material science, and other fields. As synthetic methodologies continue to evolve, new opportunities will arise for utilizing this compound as an intermediate or building block in complex molecular constructions.